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Compound of Interest

Compound Name: 1,12-Dodecanediol

Cat. No.: B052552 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,12-Dodecanediol, a long-chain aliphatic diol, serves as a versatile building block in various

chemical syntheses, finding applications in the production of polymers such as polyesters and

polyurethanes, as well as in the formulation of fragrances and as a potential excipient in drug

delivery systems. Its long methylene chain and terminal hydroxyl groups impart a unique

combination of hydrophobicity and reactivity, making a thorough understanding of its physical

properties crucial for its effective application in research and development. This guide provides

an in-depth overview of the core physical properties of 1,12-dodecanediol, complete with

experimental protocols and logical workflows.

Core Physical Properties
The physical characteristics of 1,12-dodecanediol are summarized in the tables below,

providing a ready reference for laboratory and development work.

General and Thermal Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b052552?utm_src=pdf-interest
https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.benchchem.com/product/b052552?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₂H₂₆O₂ [1][2]

Molecular Weight 202.33 g/mol [1][2]

Appearance
White crystalline solid, flakes,

or powder
[2][3]

Melting Point 79 - 84 °C [1][2][3]

Boiling Point 188 - 190 °C at 12 mmHg [1][2]

Flash Point 176 °C (closed cup) [4]

Solubility Profile
Solvent Solubility Reference

Water
28.81 mg/L at 25 °C

(estimated)
[5]

Ethanol Soluble [1][6][7][8]

Warm Ether Soluble [1][6][7][8]

Petroleum Ether Insoluble [1][6][7]

Experimental Protocols
Detailed methodologies for the determination of key physical properties of 1,12-dodecanediol
are provided below. These protocols are based on standard laboratory techniques and can be

adapted for specific equipment and research needs.

Melting Point Determination by Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a highly sensitive and accurate method for determining the

melting point and enthalpy of fusion of a substance.

Methodology:
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Sample Preparation: Accurately weigh 3-5 mg of 1,12-dodecanediol into a standard

aluminum DSC pan. Crimp the pan to encapsulate the sample.

Instrument Setup: Place the sealed sample pan and an empty, sealed reference pan into the

DSC cell.

Thermal Program:

Equilibrate the cell at a temperature well below the expected melting point (e.g., 25 °C).

Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the

melting point (e.g., 100 °C).[9]

Hold the temperature for a few minutes to ensure complete melting.[9]

Cool the sample back to the initial temperature at a controlled rate.

Perform a second heating scan under the same conditions to obtain the melting profile of

the recrystallized sample.[9]

Data Analysis: The melting point is determined from the onset temperature of the

endothermic peak in the thermogram of the second heating scan. The area under the peak

corresponds to the heat of fusion.
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Workflow for Melting Point Determination by DSC.

Boiling Point Determination by Vacuum Distillation
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Due to its high boiling point at atmospheric pressure, vacuum distillation is the preferred

method for purifying and determining the boiling point of 1,12-dodecanediol.

Methodology:

Apparatus Setup:

Assemble a standard vacuum distillation apparatus with a round-bottom flask, distillation

head, condenser, and receiving flask.

Place a magnetic stir bar in the round-bottom flask containing the 1,12-dodecanediol.

Ensure all glass joints are properly sealed with vacuum grease.

Connect the apparatus to a vacuum pump via a cold trap.

Distillation Procedure:

Begin stirring and slowly evacuate the system to the desired pressure (e.g., 12 mmHg).

Once the pressure is stable, begin to heat the distillation flask gently using a heating

mantle.

Observe the temperature at which the liquid begins to boil and the condensate forms on

the thermometer bulb. This temperature is the boiling point at the recorded pressure.

Collect the distilled 1,12-dodecanediol in the receiving flask.

Shutdown:

Remove the heat source and allow the apparatus to cool to room temperature before

slowly releasing the vacuum.
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Workflow for Boiling Point Determination.

Solubility Determination by the Shake-Flask Method
The shake-flask method is a classical and reliable technique for determining the equilibrium

solubility of a compound in a given solvent.

Methodology:

Preparation: Add an excess amount of 1,12-dodecanediol to a known volume of the solvent

in a sealed vial.

Equilibration: Place the vial in a shaker bath at a constant temperature (e.g., 25 °C) and

agitate for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached. The

presence of undissolved solid should be visible.

Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess

solid settle.

Sampling and Filtration: Carefully withdraw an aliquot of the supernatant and immediately

filter it through a syringe filter (e.g., 0.45 µm) to remove any undissolved particles.

Quantification: Analyze the concentration of 1,12-dodecanediol in the filtered solution using

a suitable analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC), against a calibration curve of known concentrations.

Data Reporting: Express the solubility in units such as mg/mL or g/100 mL.

Applications in Polymer Synthesis
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1,12-Dodecanediol is a key monomer in the synthesis of polyesters and polyurethanes, where

its long, flexible chain influences the properties of the resulting polymer.

Polyester Synthesis
1,12-Dodecanediol undergoes polycondensation with a dicarboxylic acid (or its derivative) to

form a polyester. This reaction typically requires a catalyst and the removal of a small molecule

byproduct, such as water.

1,12-Dodecanediol
HO-(CH₂)₁₂-OH

Polyester
[-O-(CH₂)₁₂-O-CO-R-CO-]n

Polycondensation
(Heat, Catalyst)

Dicarboxylic Acid
HOOC-R-COOH

Water (byproduct)
(n-1) H₂O

Removed
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Synthesis of Polyester from 1,12-Dodecanediol.

Polyurethane Synthesis
In polyurethane synthesis, 1,12-dodecanediol acts as a chain extender, reacting with a

diisocyanate and a polyol. The reaction proceeds via the addition of the hydroxyl groups to the

isocyanate groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b052552#physical-properties-of-1-12-dodecanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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